Cas no 17070-07-4 (Propanoic acid, 2-oxo-,calcium salt, hydrate (2:1:5))

• Product name: Propanoic acid, 2-oxo-,calcium salt, hydrate (2:1:5)
• CAS No: 17070-07-4
• MF: C₃H₃O₃-^.Ca+₂^.H₂O
• MW: 145.1474
• CID: 201942
• PubChem ID: 18324277

Propanoic acid, 2-oxo-,calcium salt, hydrate (2:1:5) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-oxo-,calcium salt, hydrate (2:1:5)
• calcium,2-oxopropanoate,hydrate
• Pyruvic Acid Calcium Salt
• 2-oxopropanoate
• AGN-PC-01UCR7
• calcium
• hydrate
• Propanoic acid, 2-oxo-, calcium salt, hydrate (2:5)
• Pyruvic acid, calcium salt
• calcium;2-oxopropanoate;hydrate
• Propanoic acid, 2-oxo-, calcium salt, hydrate (2:1:5)
• 17070-07-4

• Inchi： InChI=1S/C3H4O3.Ca.H2O/c1-2(4)3(5)6;;/h1H3,(H,5,6);;1H2/q;+2;/p-1
• InChI Key： KZJQNVIQIGBCAH-UHFFFAOYSA-M
• SMILES： O.[Ca+2].CC(C([O-])=O)=O

Computed Properties

• Exact Mass: 144.98100
• Monoisotopic Mass: 144.9813745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 66.43000
• LogP: -1.73900